Cas no 573697-30-0 (3-Pyridinecarbonitrile,2-amino-6-methyl-5-propyl-4-(1H-pyrrol-2-yl)-(9CI))

• Product name: 3-Pyridinecarbonitrile,2-amino-6-methyl-5-propyl-4-(1H-pyrrol-2-yl)-(9CI)
• CAS No: 573697-30-0
• MF: C₁₄H₁₆N₄
• MW: 240.30400
• CID: 1020630
• PubChem ID: 4486855

3-Pyridinecarbonitrile,2-amino-6-methyl-5-propyl-4-(1H-pyrrol-2-yl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile,2-amino-6-methyl-5-propyl-4-(1H-pyrrol-2-yl)-(9CI)
• 2-AMINO-6-METHYL-5-PROPYL-4-(1H-PYRROL-2-YL)-3-PYRIDINECARBONITRILE
• 2-amino-6-methyl-5-propyl-4-(1H-pyrrol-2-yl)pyridine-3-carbonitrile
• AC1NB3HJ
• AG-G-02336
• CTK5A6745
• 573697-30-0
• 3-PYRIDINECARBONITRILE, 2-AMINO-6-METHYL-5-PROPYL-4-(1H-PYRROL-2-YL)-
• DTXSID30403666
• DB-324640

• Inchi： InChI=1S/C14H16N4/c1-3-5-10-9(2)18-14(16)11(8-15)13(10)12-6-4-7-17-12/h4,6-7,17H,3,5H2,1-2H3,(H2,16,18)
• InChI Key： UNYKTSQASJJEEF-UHFFFAOYSA-N
• SMILES： CCCC1=C(N=C(C(=C1C2=CC=CN2)C#N)N)C

Computed Properties

• Exact Mass: 240.13700
• Monoisotopic Mass: 240.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 78.5Ų

Experimental Properties

• PSA: 78.49000
• LogP: 3.37268